![molecular formula C18H19FN4O3S B2390683 3-fluoro-4-methoxy-N-(2-(5-methyl-3-(pyridin-3-yl)-1H-pyrazol-1-yl)ethyl)benzenesulfonamide CAS No. 2034510-60-4](/img/structure/B2390683.png)
3-fluoro-4-methoxy-N-(2-(5-methyl-3-(pyridin-3-yl)-1H-pyrazol-1-yl)ethyl)benzenesulfonamide
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Description
3-fluoro-4-methoxy-N-(2-(5-methyl-3-(pyridin-3-yl)-1H-pyrazol-1-yl)ethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C18H19FN4O3S and its molecular weight is 390.43. The purity is usually 95%.
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Scientific Research Applications
Cyclooxygenase-2 Inhibition for Anti-inflammatory Applications
One significant application of substituted benzenesulfonamide moiety, akin to the structure of interest, is in the development of cyclooxygenase-2 (COX-2) inhibitors. A study highlighted the synthesis and evaluation of 1,5-diarylpyrazoles with substituted benzenesulfonamide moieties, which demonstrated selectivity and potency for COX-2 inhibition, a key target in anti-inflammatory drug development. These compounds displayed interesting pharmacokinetic properties along with in vivo anti-inflammatory activity, indicating their potential as leads for the development of new anti-inflammatory agents (M. Pal et al., 2003).
Carbonic Anhydrase Inhibition for Antitumor Activity
Another research avenue involves the synthesis of new benzenesulfonamides as potential carbonic anhydrase (CA) inhibitors. Studies have shown that certain sulfonamides, including those structurally related to the chemical , strongly inhibit human cytosolic isoforms hCA I and II, which play a role in various physiological and pathological processes, including tumor progression. These findings suggest potential applications in antitumor activity, with some derivatives demonstrating interesting cytotoxic activities (H. Gul et al., 2016).
Photodynamic Therapy for Cancer Treatment
Research into the photophysical and photochemical properties of new zinc phthalocyanine compounds substituted with benzenesulfonamide derivative groups has unveiled their potential as Type II photosensitizers in photodynamic therapy (PDT) for cancer treatment. These compounds exhibit high singlet oxygen quantum yields and appropriate photodegradation quantum yields, essential characteristics for effective PDT agents (M. Pişkin et al., 2020).
Fluorometric Sensing for Metal Ions
A novel application in the field of chemical sensing involves the use of pyrazoline derivatives for selective fluorometric detection of metal ions, such as Hg2+. One study demonstrated the potential of a non-toxic pyrazoline derivative for the selective detection of Hg2+ ions, showcasing its utility in environmental monitoring and safety assessments (Ebru Bozkurt et al., 2018).
properties
IUPAC Name |
3-fluoro-4-methoxy-N-[2-(5-methyl-3-pyridin-3-ylpyrazol-1-yl)ethyl]benzenesulfonamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19FN4O3S/c1-13-10-17(14-4-3-7-20-12-14)22-23(13)9-8-21-27(24,25)15-5-6-18(26-2)16(19)11-15/h3-7,10-12,21H,8-9H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TVMRYIYHMLZUHU-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN1CCNS(=O)(=O)C2=CC(=C(C=C2)OC)F)C3=CN=CC=C3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19FN4O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
390.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.